Cas no 1805331-28-5 (3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine
• CAS No: 1805331-28-5
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 4848152
• Update Time: 2025-06-28

3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H10F2N2/c1-5-6(2-11)3-12-4-7(5)8(9)10/h3-4,8H,2,11H2,1H3
• InChI Key： ZXPJIMXLNCRHEJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CN)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine (CAS No. 1805331-28-5)

3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805331-28-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This pyridine derivative, characterized by its structural features including an aminomethyl group, a difluoromethyl substituent, and a methyl group at the 4-position, has garnered attention due to its versatile applications in drug discovery and development. The compound's unique chemical profile positions it as a valuable intermediate in synthesizing biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The aminomethyl moiety in 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine introduces a nucleophilic site that can be readily functionalized, enabling the construction of more complex scaffolds. This feature is particularly advantageous in medicinal chemistry, where modifications at specific positions can significantly alter pharmacological properties such as potency, selectivity, and metabolic stability. The presence of the difluoromethyl group further enhances the compound's potential as a pharmacophore. Difluorinated compounds are well-documented for their ability to improve lipophilicity, binding affinity, and resistance to metabolic degradation, making them highly sought after in modern drug design.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine in identifying novel therapeutic agents. Its structural motifs are frequently found in molecules with demonstrated efficacy against diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. For instance, studies have shown that pyridine derivatives incorporating both aminomethyl and difluoromethyl groups exhibit promising inhibitory activity against kinases and other enzymes implicated in disease pathogenesis.

In the context of oncology research, the compound has been explored as a precursor for kinase inhibitors. Kinases play a crucial role in signal transduction pathways that regulate cell growth and division, making them attractive targets for cancer therapy. The aminomethyl group allows for facile coupling with other pharmacophoric elements, while the difluoromethyl substituent enhances binding interactions within the active site of target enzymes. Preliminary computational studies suggest that derivatives of 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine may exhibit high selectivity for specific kinases, minimizing off-target effects.

Beyond oncology, this compound has shown potential in addressing inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including rheumatoid arthritis and atherosclerosis. The structural framework of 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine aligns well with known anti-inflammatory scaffolds. Researchers have hypothesized that modifications at the aminomethyl position could yield molecules capable of modulating cytokine production or inhibiting inflammatory enzyme cascades. Early experimental data supports this hypothesis, with certain analogs demonstrating significant anti-inflammatory activity in vitro.

The synthesis of 3-(Aminomethylofuran-2-carboxylic acid) derivatives represents another area where this compound has proven useful. By leveraging its reactive sites, chemists have developed novel synthetic routes to complex heterocycles that are prevalent in biologically active natural products. These efforts not only expand the synthetic toolbox but also provide access to novel compounds for further biological evaluation. The incorporation of fluorine atoms is particularly noteworthy, as fluorinated heterocycles often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

From a medicinal chemistry perspective, the versatility of 3-(Aminomethylofuran-2-carboxylic acid) derivatives underscores their importance as building blocks. The ability to introduce diverse functional groups while maintaining core structural integrity allows for rapid exploration of structure-activity relationships (SAR). This iterative process is essential for optimizing lead compounds into viable drug candidates. The growing body of literature on fluorinated pyridines further reinforces their significance in modern drug discovery efforts.

The development of new synthetic methodologies has also been influenced by the utility of compounds like 3-(Aminomethylofuran-2-carboxylic acid). Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have enabled efficient functionalization at specific positions within the pyridine ring. These advances have not only streamlined synthetic routes but also opened up possibilities for introducing complex substituents that were previously difficult to access.

In conclusion,3-(Aminomethylofuran-2-carboxylic acid) derivatives continue to be a cornerstone in pharmaceutical research due to their structural versatility and biological relevance. The combination of an aminomethyl group and a difluoromethyl substituent provides a compelling rationale for their continued investigation as intermediates in drug development programs across multiple therapeutic areas. As our understanding of disease mechanisms evolves,3-(Aminmethanofuran-2-carboxylic acid) will undoubtedly play an increasingly pivotal role in shaping future therapeutic strategies.